Cas no 2171973-80-9 (3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile)

• Product Name: 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile
• CAS No: 2171973-80-9
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6079254
• PubChem ID: 165520651
• Update Time: 2025-10-29

3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile
• 2171973-80-9
• 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}butanenitrile
• EN300-1290513

• Inchi： 1S/C10H13NOS/c1-8-4-6-12-10(8)7-13-9(2)3-5-11/h4,6,9H,3,7H2,1-2H3
• InChI Key： JTAAKJISKORCDS-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C)CC#N

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.2Ų

Additional information on 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile

Recent Advances in the Study of 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-80-9)

The compound 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing nitrile derivative, characterized by its unique furan-methylthio moiety, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its synthesis, structural properties, and potential therapeutic applications, positioning it as a compound of interest for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile via a multi-step reaction pathway involving thioetherification and nitrile formation. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for in vitro and in vivo studies. Notably, the study reported a yield of 78% under optimized conditions, emphasizing the scalability of the synthesis process for potential industrial applications.

In terms of biological activity, preliminary screenings have revealed that 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile exhibits moderate inhibitory effects against several bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which attributed the antimicrobial properties to the compound's ability to disrupt bacterial cell membrane integrity. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

Beyond its antimicrobial potential, recent research has also explored the compound's role as a modulator of cytochrome P450 enzymes. A 2024 paper in Chemical Research in Toxicology demonstrated that 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile could selectively inhibit CYP3A4, a key enzyme involved in drug metabolism. This finding has significant implications for drug-drug interaction studies and the development of combination therapies. The study employed molecular docking simulations to identify potential binding sites, providing a foundation for future structure-activity relationship (SAR) analyses.

Despite these promising results, challenges remain in the clinical translation of 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile. Issues such as bioavailability, toxicity profiles, and metabolic stability require further investigation. Current efforts are focused on derivatization strategies to enhance its pharmacokinetic properties while retaining its biological efficacy. Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-{(3-methylfuran-2-yl)methylsulfanyl}butanenitrile (CAS: 2171973-80-9) represents a versatile scaffold with diverse biological applications. Its synthesis, antimicrobial activity, and enzyme modulation capabilities highlight its potential in drug discovery and development. Ongoing research aims to address existing limitations and unlock its full therapeutic potential, making it a compound worth monitoring in the coming years.